Cas no 88394-20-1 (6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid)

• Product Name: 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
• CAS No: 88394-20-1
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD00955808
• CID: 4663804
• PubChem ID: 3431468
• Update Time: 2025-06-13

6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
• 6-Amino-1-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• 6-amino-1-methyl-2-oxopyrimidine-5-carboxylic acid
• MLS004491794
• 4-imino-3-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
• AKOS023769266
• SMR003288743
• 857410-86-7
• SCHEMBL25454120
• BS-40371
• E85570
• SB56834
• 4-imino-3-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• DB-014486
• MFCD00955808
• 88394-20-1

• MDL： MFCD00955808
• Inchi： 1S/C6H7N3O3/c1-9-4(7)3(5(10)11)2-8-6(9)12/h2H,7H2,1H3,(H,10,11)
• InChI Key： KAPYSFLLPGNWII-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(N)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid

Introduction to 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid (CAS No. 88394-20-1) and Its Emerging Applications in Chemical Biology

6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid, identified by the chemical identifier CAS No. 88394-20-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This pyrimidine derivative belongs to a class of molecules that exhibit remarkable pharmacological properties, making it a subject of extensive research in drug discovery and development.

The molecular structure of 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid features a pyrimidine core, which is a fundamental scaffold in many bioactive molecules. The presence of an amino group at the 6-position and a carboxylic acid moiety at the 5-position contributes to its reactivity and functionalization potential. These structural features allow the compound to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. The unique properties of 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid make it an attractive candidate for further investigation. For instance, studies have demonstrated its potential role in inhibiting specific kinases and other enzymes involved in cancer progression. The compound’s ability to modulate these enzymatic pathways suggests its utility in developing targeted therapies for various malignancies.

Moreover, the pharmacokinetic profile of 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid has been scrutinized in preclinical studies. These investigations have revealed that the compound exhibits favorable solubility and stability, which are critical factors for its formulation as an oral or injectable drug. Additionally, preliminary toxicity studies indicate that the molecule is well-tolerated at therapeutic doses, further supporting its potential as a lead compound for drug development.

The synthesis of 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid has also been optimized to enhance yield and purity. Researchers have employed advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, to produce the compound in scalable quantities. These advancements in synthetic chemistry have enabled more efficient production of the molecule, facilitating further exploration of its biological activities.

Recent breakthroughs in computational chemistry have further accelerated the study of 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid. Molecular modeling techniques have been used to predict binding interactions between the compound and its target proteins. These simulations have provided valuable insights into the molecular mechanisms by which the compound exerts its biological effects. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to design more effective and targeted therapeutic agents.

The therapeutic potential of 6-amino-1-methyl-2-oxo-1,2-dihydro-pyrimidinecarboxylic acid extends beyond oncology. Emerging evidence suggests that this compound may also have applications in treating inflammatory diseases and neurological disorders. For example, studies have shown that it can modulate inflammatory pathways by inhibiting key cytokines and chemokines. Similarly, its ability to interact with neurotransmitter receptors has prompted investigations into its potential use as a neuroprotective agent.

The development of derivatives of 6-amino-methyl-hydroxy-pyrimidine-carboxylate (the long-tail keyword for this compound) represents another exciting avenue of research. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance potency and selectivity. Such structural modifications are crucial for optimizing drug candidates for clinical use.

In conclusion, 6-amino-methyl-hydroxy-pyrimidin-carboxylate (CAS No. 88394–20–1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its therapeutic applications across multiple disease areas.